molecular formula C12H11FO3 B8398015 3-(2-Fluoro-4-hydroxy-phenyl)hex-4-ynoic acid

3-(2-Fluoro-4-hydroxy-phenyl)hex-4-ynoic acid

Cat. No.: B8398015
M. Wt: 222.21 g/mol
InChI Key: XALDKHBGQCHBAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Fluoro-4-hydroxy-phenyl)hex-4-ynoic acid is a useful research compound. Its molecular formula is C12H11FO3 and its molecular weight is 222.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11FO3

Molecular Weight

222.21 g/mol

IUPAC Name

3-(2-fluoro-4-hydroxyphenyl)hex-4-ynoic acid

InChI

InChI=1S/C12H11FO3/c1-2-3-8(6-12(15)16)10-5-4-9(14)7-11(10)13/h4-5,7-8,14H,6H2,1H3,(H,15,16)

InChI Key

XALDKHBGQCHBAF-UHFFFAOYSA-N

Canonical SMILES

CC#CC(CC(=O)O)C1=C(C=C(C=C1)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(2-Fluoro-4-methoxy-phenyl)hex-4-ynoic acid (0.250 g, 1.12 mmol) is dissolved in DCM (5 mL) and boron tribromide (0.5 mL, 3.7 mmol) is added at −10° C. The mixture is stirred at ambient temperature for 1 hour. The solution is concentrated under reduced pressure, diluted with water, and extracted with EtOAc, dried with a drying agent, and concentrated under reduced pressure to give the title compound as a pale brown liquid (0.180 g, 76%). ESI/MS m/z 212 (M−H)−.
Name
3-(2-Fluoro-4-methoxy-phenyl)hex-4-ynoic acid
Quantity
0.25 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step Two
Yield
76%

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